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Compound of Interest

Compound Name: 5-Deoxyarabinose
CAS No.: 16777-96-1
Cat. No.: B14822149
Get Quote
. J

To design an effective disposal strategy, we must first understand the physical and chemical
nature of the material. 5-Deoxy-L-arabinose is a highly soluble, hygroscopic pentose derivative
used extensively as an intermediate in sapropterin synthesis and as a potent [3-galactosidase
inhibitor (1)[1].

Because it is often utilized in complex biochemical assays, its waste streams are frequently
contaminated with organic solvents, biological buffers, or active microbial agents. Table 1
summarizes the key properties that dictate its disposal pathways.

Table 1: Physicochemical Properties of 5-Deoxy-L-arabinose (CAS: 13039-56-0)
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Property

Value

Operational & Disposal
Relevance

Molecular Formula

CsH100a4

Dictates combustion
stoichiometry; burns cleanly
into CO2 and H20.

Molecular Weight

134.13 g/mol

Used for precise molarity
calculations during waste

dilution.

Density

1.315 g/cm3

Influences phase separation
behavior in mixed liquid waste

carboys.

Boiling Point

~294.5°C

High boiling point indicates low
volatility and minimal inhalation

risk at room temperature.

Solubility

High (Water, DMSO, Methanol)

Readily forms aqueous/organic
solutions, complicating phase-

based separation.

Waste Segregation and Disposal Workflow

The core principle of laboratory waste management is segregation at the source. Mixing

incompatible waste streams not only violates federal guidelines but can trigger dangerous

exothermic reactions. The following diagram maps the validated decision tree for 5-

Deoxyarabinose disposal.
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Decision matrix for 5-Deoxyarabinose waste segregation and regulatory-compliant disposal

routes.

Step-by-Step Standard Operating Procedures (SOP)
Phase 1: Satellite Accumulation Area (SAA) Setup

Federal EPA and OSHA guidelines mandate that all chemical waste be segregated into

compatible, sealable containers within a designated SAA at or near the point of generation (2)

2].

Action: Designate a specific, labeled area in the fume hood or safety cabinet. Use chemically
resistant secondary containment bins (e.g., polyethylene trays) that can hold 110% of the
largest waste container's volume.

Causality: Immediate segregation prevents cross-contamination with incompatible chemicals
(such as strong oxidizers), which could cause spontaneous ignition.

Verification: Inspect SAA containers weekly for leaks. Ensure containers are transferred to
the central waste facility within 3 days of becoming full (3)[3].

Phase 2: Solid and Powder Waste Execution

Action: Never dispose of 5-Deoxyarabinose powder in standard municipal trash. Instead,
dissolve the solid residue in a combustible solvent (e.g., waste ethanol or methanol) and
transfer it to a designated hazardous waste carboy.

Causality: 5-Deoxyarabinose is a stable organic compound. Dissolving it in a combustible
solvent ensures that when it reaches the chemical incinerator, it undergoes complete thermal
oxidation. This requires processing in a facility equipped with an afterburner and scrubber to
prevent the release of unburned organic particulates (4)[4].

Verification: Visually confirm complete dissolution before sealing the waste carboy to prevent
dangerous pressure buildup from undissolved clumping.

Phase 3: Aqueous and Liquid Waste Execution

Action:
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o Organic Mixtures: If the sugar is mixed with organic solvents (e.g., DMSO), route it strictly
to hazardous liquid waste.

o Agqueous Buffers: If the solution is purely aqueous, adjust the pH to 7.0-9.0. If the
concentration is <2% and local environmental regulations permit, drain disposal with a 10-
fold volumetric flush of water is acceptable (5)[5].

o Causality: Dilute, pH-neutral carbohydrate solutions are readily degraded by biological
wastewater treatment facilities. However, organic solvent mixtures disrupt municipal
microbial processing and must be incinerated.

 Verification: Use calibrated pH strips or a pH meter to validate the 7.0-9.0 range prior to
authorizing any drain disposal.

Phase 4: Contaminated Packaging Management

» Action: Triple-rinse all glass vials or plastic containers that held 5-Deoxyarabinose with an
appropriate solvent (e.g., water or ethanol). Collect the first rinse as hazardous waste.

o Causality: The first rinse captures >90% of the residual chemical. Isolating it minimizes the
volume of hazardous waste generated while rendering the container safe for standard
glass/solid disposal.

 Verification: Deface or remove the original chemical label completely before placing the
clean container in the laboratory's broken glass or solid waste box.

Accidental Spill Management & Decontamination

In the event of an accidental spill of 5-Deoxyarabinose, execute the following rapid-response
protocol:

* |solate: Secure the area and don appropriate PPE (nitrile gloves, safety goggles, lab coat).

o Contain: For solid spills, sweep up the powder carefully to avoid generating airborne dust.
For liquid spills, absorb with an inert material (e.g., vermiculite or dry sand).

» Decontaminate: Wash the spill surface with warm water and a mild detergent, as the
compound is highly water-soluble.
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» Dispose: Place all used absorbent materials and contaminated PPE into a sealed hazardous
waste bag for incineration (6)[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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